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Compound of Interest

Compound Name: 3,4-Dihydroxymandelic acid

Cat. No.: B082097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of

3,4-Dihydroxymandelic acid (DHMA), a metabolite of norepinephrine. Adherence to these

protocols is crucial to ensure the integrity of the compound and the safety of laboratory

personnel.

Section 1: Product Information and Safety
1.1. General Information:

Chemical Name: 3,4-Dihydroxymandelic acid

Synonyms: DHMA, DOMA, α,3,4-trihydroxy-benzeneacetic acid

CAS Number: 775-01-9

Molecular Formula: C₈H₈O₅

Molecular Weight: 184.15 g/mol

1.2. Hazard Identification: 3,4-Dihydroxymandelic acid is classified as a hazardous

substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation[1][2][3].
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1.3. Personal Protective Equipment (PPE): When handling 3,4-Dihydroxymandelic acid,

appropriate personal protective equipment should be worn. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles[2].

Body Protection: A lab coat or other protective clothing.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Section 2: Handling and Storage Protocols
2.1. Handling:

Avoid contact with skin, eyes, and clothing[2].

Avoid breathing dust, fumes, gas, mist, vapors, or spray[1][3].

Wash hands and face thoroughly after handling[2].

Ensure adequate ventilation in the handling area. Use in a well-ventilated place or outdoors.

Minimize dust generation and accumulation.

Keep away from sources of ignition and take precautionary measures against static

discharge[1].

2.2. Storage: Proper storage is essential to maintain the stability and integrity of 3,4-
Dihydroxymandelic acid.

Solid Form: Store the solid powder at -20°C for long-term storage (≥ 4 years)[4]. It can also

be stored at 4°C for up to 2 years[5].

In Solvent: For solutions, store at -80°C for up to 6 months or at -20°C for up to 1 month[5].

General Storage Conditions: Keep the container tightly closed in a dry and well-ventilated

place[2][3]. Store under an inert gas and avoid exposure to light and air[2].
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Storage and Stability Data Summary
Form Storage Temperature Stability

Solid (Powder) -20°C ≥ 4 years[4]

Solid (Powder) 4°C 2 years[5]

In Solvent -80°C 6 months[5]

In Solvent -20°C 1 month[5]

Section 3: First Aid Measures
In case of exposure to 3,4-Dihydroxymandelic acid, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician[3].

After Skin Contact: Immediately wash with water and soap and rinse thoroughly. If skin

irritation occurs, get medical advice/attention[1][2].

After Eye Contact: Rinse opened eye for several minutes under running water. Remove

contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention[1][2][3].

After Swallowing: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician[3].

Section 4: Experimental Protocols
4.1. Preparation of Stock Solutions: 3,4-Dihydroxymandelic acid is soluble in various

solvents. For experimental use, stock solutions can be prepared as follows:

Dimethylformamide (DMF): 30 mg/mL

Dimethyl sulfoxide (DMSO): 10 mg/mL[4]

Ethanol: 30 mg/mL
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Phosphate-Buffered Saline (PBS, pH 7.2): 10 mg/mL[4]

Note: For aqueous stock solutions, it is recommended to filter and sterilize with a 0.22 μm filter

before use. For in vivo experiments, prepare fresh solutions on the day of use.

4.2. Antioxidant Activity Assay: DPPH Radical Scavenging

This protocol is based on the principle that antioxidants will reduce the stable free radical 2,2-

diphenyl-1-picrylhydrazyl (DPPH), resulting in a color change that can be measured

spectrophotometrically.

Materials:

3,4-Dihydroxymandelic acid

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or Ethanol

Spectrophotometer

96-well microplate

Procedure:

Prepare a DPPH working solution: Dissolve DPPH in methanol or ethanol to a concentration

of 0.1 mM.

Prepare test samples: Prepare a series of dilutions of 3,4-Dihydroxymandelic acid in the

same solvent used for the DPPH solution.

Reaction setup: In a 96-well plate, add a specific volume of each 3,4-Dihydroxymandelic
acid dilution to the wells.

Initiate the reaction: Add the DPPH working solution to each well containing the test sample.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
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Measurement: Measure the absorbance of each well at 517 nm using a spectrophotometer.

Control: Use a blank control containing only the solvent and a positive control with a known

antioxidant (e.g., ascorbic acid).

Calculation: Calculate the percentage of DPPH radical scavenging activity using the

following formula: % Scavenging = [(Absorbance of Control - Absorbance of Sample) /

Absorbance of Control] x 100

Section 5: Visualized Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of 3,4-Dihydroxymandelic acid.
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Workflow for Safe Handling and Storage of 3,4-Dihydroxymandelic Acid

Start: Receive DHMA

1. Don Personal Protective Equipment (PPE)
- Gloves

- Eye Protection
- Lab Coat

2. Handling in Ventilated Area
- Weighing

- Preparing Solutions

3a. Long-term Storage (Solid)
- Store at -20°C

- Tightly sealed container
- Protect from light

Store as solid

3b. Short-term Storage (Solution)
- Store at -80°C or -20°C

- Protect from light

Store as solution

4. Experimental Use

5. Waste Disposal
- Follow institutional guidelines

End

Click to download full resolution via product page

Caption: Workflow for handling and storage of 3,4-Dihydroxymandelic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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